Cas no 1806785-65-8 (Ethyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1806785-65-8
• MF: C₁₁H₁₀F₅NO₂
• MW: 283.194620609283
• CID: 4850332
• Update Time: 2025-05-24

Ethyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H10F5NO2/c1-2-19-8(18)5-6-3-4-7(10(12)13)9(17-6)11(14,15)16/h3-4,10H,2,5H2,1H3
• InChI Key： VEGOMOQJGKMOGB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(=O)OCC)=NC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate

Comprehensive Overview of Ethyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1806785-65-8)

Ethyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1806785-65-8) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure combines the stability of a pyridine ring with the electronegativity of fluorine atoms, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated pyridines stems from their enhanced bioavailability and metabolic stability, which are critical in modern drug design. Researchers are particularly focused on compounds like Ethyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate due to their ability to modulate biological targets with high precision. Recent studies highlight its role in developing next-generation agrochemicals, where fluorine substitution improves pesticidal efficacy while reducing environmental impact.

In the context of sustainable chemistry, this compound aligns with the demand for eco-friendly alternatives. Its synthesis often involves green chemistry principles, such as catalytic fluorination and solvent-free reactions, addressing concerns about waste reduction and energy efficiency. These attributes make it a topic of interest in AI-driven drug discovery platforms, where computational models predict its interactions with biological systems.

From an industrial perspective, CAS No. 1806785-65-8 is a key building block for heterocyclic compounds used in medicinal chemistry. Its trifluoromethyl group enhances lipophilicity, a property leveraged in the design of CNS-active drugs. Meanwhile, the difluoromethyl moiety contributes to hydrogen bonding, influencing binding affinity in enzyme inhibition. Such features are frequently searched in structure-activity relationship (SAR) studies, reflecting its relevance in optimizing lead compounds.

The compound’s nomenclature, including variations like 6-acetate pyridine derivatives, often appears in patent literature, underscoring its commercial potential. Analytical techniques such as NMR spectroscopy and HPLC-MS are employed to validate its purity, a critical factor for regulatory compliance in pharmaceutical applications. As the industry shifts toward precision synthesis, demand for high-purity intermediates like this is expected to rise.

In summary, Ethyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate represents a convergence of innovation in fluorine chemistry and sustainable practices. Its versatility in drug development and agrochemical formulations positions it as a compound of enduring scientific and industrial significance.